Cas no 2137819-60-2 (9-amino-N-(2-methylbutan-2-yl)-1-oxa-4-azaspiro[5.5]undecane-4-carboxamide)

• Product Name: 9-amino-N-(2-methylbutan-2-yl)-1-oxa-4-azaspiro[5.5]undecane-4-carboxamide
• CAS No: 2137819-60-2
• MF: C₁₅H₂₉N₃O₂
• MW: 283.409663915634
• CID: 6350394
• PubChem ID: 165477927
• Update Time: 2025-06-03

9-amino-N-(2-methylbutan-2-yl)-1-oxa-4-azaspiro[5.5]undecane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2137029-06-0
• (6r,9r)-9-amino-N-(2-methylbutan-2-yl)-1-oxa-4-azaspiro[5.5]undecane-4-carboxamide
• 9-amino-N-(2-methylbutan-2-yl)-1-oxa-4-azaspiro[5.5]undecane-4-carboxamide
• 2137819-60-2
• EN300-768597
• EN300-1084984

• Inchi： 1S/C15H29N3O2/c1-4-14(2,3)17-13(19)18-9-10-20-15(11-18)7-5-12(16)6-8-15/h12H,4-11,16H2,1-3H3,(H,17,19)
• InChI Key： ZGCAMZLWMQHMDC-UHFFFAOYSA-N
• SMILES： O1CCN(C(NC(C)(C)CC)=O)CC21CCC(CC2)N

Computed Properties

• Exact Mass: 283.22597718g/mol
• Monoisotopic Mass: 283.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.6Ų

Additional information on 9-amino-N-(2-methylbutan-2-yl)-1-oxa-4-azaspiro[5.5]undecane-4-carboxamide

9-Amino-N-(2-Methylbutan-2-Yl)-1-Oxa-4-Azaspiro[5.5]Undecane-4-Carboxamide: A Comprehensive Overview

The compound with CAS No 2137819-60-2, known as 9-amino-N-(2-methylbutan-2-yl)-1-oxa-4-azaspiro[5.5]undecane-4-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, the nitrogen atom in the azaspiro structure. The molecule's unique structure endows it with intriguing chemical properties and potential applications in drug design and materials science.

Spiro compounds have been extensively studied due to their ability to create molecular frameworks with high rigidity and structural diversity. The azaspiro system in this compound introduces nitrogen into the spiro structure, further enhancing its chemical reactivity and biological activity. Recent studies have highlighted the potential of such compounds in targeting specific biological pathways, making them promising candidates for drug development.

The 9-amino group in the molecule plays a crucial role in its reactivity and functionality. Amino groups are known for their ability to participate in hydrogen bonding, which is essential for many biochemical interactions. This feature makes the compound a versatile building block in organic synthesis, particularly in the construction of bioactive molecules. Researchers have explored the use of this compound as a precursor for synthesizing peptide analogs and other bioactive agents.

The N-(2-methylbutan-2-yl) substituent adds another layer of complexity to the molecule's structure. This group introduces steric bulk, which can influence the compound's solubility, stability, and interaction with biological systems. Recent advancements in computational chemistry have allowed researchers to model the effects of such substituents on molecular behavior, providing deeper insights into their role in drug design.

The carboxamide functional group at position 4 is another key feature of this compound. Carboxamides are widely used in pharmaceuticals due to their ability to form stable amide bonds, which are crucial for maintaining the integrity of many bioactive molecules. The presence of this group in the compound suggests its potential use as an intermediate in peptide synthesis or as a component in more complex molecular architectures.

Recent studies have focused on optimizing the synthesis of this compound to improve its yield and purity. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to streamline the production process. These advancements not only enhance the feasibility of large-scale production but also pave the way for further exploration of its applications.

In terms of applications, 9-amino-N-(2-methylbutan-2-yl)-1-oxa-4 azaspiro[5.5]undecane -4-carboxamide has shown promise in several areas. Its unique structure makes it an attractive candidate for drug delivery systems, where its ability to encapsulate or deliver therapeutic agents could be exploited. Additionally, its role as a building block in medicinal chemistry highlights its potential in developing novel therapeutic agents targeting various diseases.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendly properties of this compound. Understanding its environmental impact is crucial for ensuring sustainable practices in its production and application.

In conclusion, CAS No 2137819 -60 -2, or 9-amino-N-(2-methylbutan -2 -yl)-1 oxaspiro[5 .5] undecane -4 carboxamide, represents a fascinating example of how complex molecular structures can be harnessed for diverse applications. With ongoing research uncovering new insights into its properties and potential uses, this compound continues to be a subject of interest for chemists and pharmacologists alike.